Cas no 189130-87-8 (3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole)

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole is a heterocyclic compound featuring a reactive chloromethyl group and an isopropyl substituent on a 1,2,4-oxadiazole ring. This structure makes it a versatile intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The chloromethyl group enables facile functionalization through nucleophilic substitution, while the isopropyl moiety contributes to steric and electronic modulation. Its stability under standard conditions and compatibility with a range of reaction conditions enhance its utility in multi-step synthetic routes. The compound is particularly valued for its role in constructing complex molecular architectures, offering synthetic chemists a reliable building block for targeted modifications.
3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole structure
189130-87-8 structure
Product Name:3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole
CAS No:189130-87-8
MF:C6H9ClN2O
MW:160.60146021843
MDL:MFCD09864313
CID:907607
PubChem ID:18332320
Update Time:2025-05-27

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole
    • 1,2,4-OXADIAZOLE, 3-(CHLOROMETHYL)-5-(1-METHYLETHYL)-
    • 3-(chloromethyl)-5-(propan-2-yl)-1,2,4-oxadiazole
    • 3-(Chloromethyl)-5-isopropyl-1,2,4-oxadizlole
    • AC1Q1OWY
    • AGN-PC-01UGXF
    • Ambcb4013193
    • CTK4E0045
    • SureCN6242167
    • 3-(chloromethyl)-5-isopropyl-1,2,4-oxadiazole(SALTDATA: FREE)
    • 3-Chloromethyl-5-isopropyl-[1,2,4]oxadiazole
    • CHNMYSFXOVDDFY-UHFFFAOYSA-N
    • DA-24946
    • EN300-53654
    • LS-06942
    • DTXSID00592894
    • AB53826
    • SCHEMBL6242167
    • 3-(chloromethyl)-5-propan-2-yl-1,2,4-oxadiazole
    • CS-0449091
    • 189130-87-8
    • MFCD09864313
    • AKOS009252560
    • MDL： MFCD09864313
    • Inchi： 1S/C6H9ClN2O/c1-4(2)6-8-5(3-7)9-10-6/h4H,3H2,1-2H3
    • InChI Key： CHNMYSFXOVDDFY-UHFFFAOYSA-N
    • SMILES： ClCC1=NOC(C(C)C)=N1

Computed Properties

  • Exact Mass: 160.04047
  • Monoisotopic Mass: 160.0403406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • PSA: 38.92

3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 189130-87-8 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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TRC
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Chemenu
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Apollo Scientific
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 189130-87-8 95%
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Amadis Chemical Company Limited
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(CAS:189130-87-8)3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole
Order Number:A1029387
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:38
Price ($):354.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:189130-87-8)3-(Chloromethyl)-5-isopropyl-1,2,4-oxadiazole
A1029387
Purity:99%
Quantity:5g
Price ($):354.0
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